Cas no 887589-25-5 (2-hydrazinopyridine-4-carboxylic acid)

• Product Name: 2-hydrazinopyridine-4-carboxylic acid
• CAS No: 887589-25-5
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD07786611
• CID: 95274
• Update Time: 2025-08-05

2-hydrazinopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinylisonicotinic acid
• 2-Hydrazinoisonicotinic acid
• 2-hydrazinyl-4-Pyridinecarboxylic acid
• 2-hydrazinylpyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 2-hydrazinyl-
• 2-hydrazinopyridine-4-carboxylic acid
• 2-Hydrazinyl-4-pyridinecarboxylic acid (ACI)
• 4-Pyridinecarboxylic acid, 2-hydrazino- (9CI)

• MDL： MFCD07786611
• Inchi： 1S/C6H7N3O2/c7-9-5-3-4(6(10)11)1-2-8-5/h1-3H,7H2,(H,8,9)(H,10,11)
• InChI Key： PWRFHRBNLUGPHN-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=NN)NC=C1)O

Computed Properties

• Exact Mass: 153.05400
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -2.3

Experimental Properties

• Density: 1.504
• Boiling Point: 544.4°C at 760 mmHg
• Flash Point: 283.1°C
• Refractive Index: 1.71
• PSA: 88.24000
• LogP: 0.83870

Additional information on 2-hydrazinopyridine-4-carboxylic acid

Comprehensive Overview of 2-Hydrazinopyridine-4-carboxylic acid (CAS No. 887589-25-5): Properties, Applications, and Research Insights

2-Hydrazinopyridine-4-carboxylic acid (CAS No. 887589-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. As a derivative of pyridine, this compound combines a hydrazine functional group with a carboxylic acid moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-Hydrazinopyridine-4-carboxylic acid synthesis", "CAS 887589-25-5 applications", and "pyridine derivatives in drug discovery", reflecting its relevance in modern scientific endeavors.

The compound's molecular formula, C₆H₇N₃O₂, highlights its potential for forming hydrogen bonds and participating in condensation reactions. This property is particularly valuable in the design of heterocyclic compounds, a class of molecules widely explored for their bioactivity. Recent studies have linked 2-Hydrazinopyridine-4-carboxylic acid to the development of novel enzyme inhibitors and metal-chelating agents, addressing trending topics like "targeted cancer therapies" and "sustainable catalysis". Its solubility in polar solvents such as water and ethanol further enhances its utility in laboratory settings.

In the context of green chemistry, a hot topic in 2024, 887589-25-5 has been investigated as a building block for eco-friendly synthesis routes. Searches for "biodegradable chemical intermediates" and "low-toxicity reagents" align with this application. The compound's stability under ambient conditions also makes it a practical choice for industrial-scale processes, reducing energy consumption compared to more reactive alternatives. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor in regulatory submissions for pharmaceutical use.

The rise of computational chemistry has further amplified interest in 2-Hydrazinopyridine-4-carboxylic acid. Molecular docking simulations frequently utilize this compound to explore protein-ligand interactions, addressing popular queries such as "AI in drug design" and "in silico screening methods". Its moderate molecular weight (153.14 g/mol) and balanced lipophilicity make it an ideal candidate for lead optimization studies, particularly in central nervous system (CNS) drug development where blood-brain barrier penetration is crucial.

From a commercial perspective, suppliers often highlight CAS 887589-25-5 as a high-purity reference standard for quality control laboratories. The growing demand for custom synthesis services has positioned this compound as a key offering for contract research organizations (CROs). Safety data sheets emphasize its proper handling as a non-hazardous material under standard conditions, though proper laboratory practices should always be followed. Storage recommendations typically suggest keeping the compound in a cool, dry environment protected from light to maintain stability over extended periods.

Ongoing research continues to uncover new dimensions of 2-Hydrazinopyridine-4-carboxylic acid's potential. Recent patent filings describe its incorporation into fluorescent probes for biological imaging, tapping into the booming field of diagnostic reagents. The compound's ability to form stable complexes with transition metals has also sparked interest in materials science, particularly for designing molecular sensors. These diverse applications ensure that 887589-25-5 remains a compound of significant scientific and commercial value in the coming years.